Cas no 1221792-65-9 (Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate)

Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate structure
1221792-65-9 structure
Product Name:Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
CAS No:1221792-65-9
MF:C10H8BrNO3
MW:270.07942199707
MDL:MFCD16140295
CID:1075134
PubChem ID:49757517
Update Time:2025-04-20

Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
    • AG-L-57763
    • BE-0015
    • CTK6I9026
    • methylbromomethylbenzoxazolecarboxylate
    • MolPort-009-195-677
    • DTXSID40677770
    • AKOS005071901
    • WYB79265
    • SCHEMBL21839917
    • Methyl 5-bromo-2-methylbenzo[d]oxazole-7-carboxylate
    • 1221792-65-9
    • MFCD16140295
    • Methyl5-bromo-2-methylbenzo[d]oxazole-7-carboxylate
    • CS-0318698
    • MDL: MFCD16140295
    • Inchi: 1S/C10H8BrNO3/c1-5-12-8-4-6(11)3-7(9(8)15-5)10(13)14-2/h3-4H,1-2H3
    • InChI Key: MVPHFLJLVCCXGG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C2=C(C=1)N=C(C)O2

Computed Properties

  • Exact Mass: 268.96876g/mol
  • Monoisotopic Mass: 268.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3Ų

Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Security Information

  • HazardClass:IRRITANT

Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M047515-250mg
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9
250mg
$ 530.00 2022-06-04
TRC
M047515-500mg
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9
500mg
$ 880.00 2022-06-04
Apollo Scientific
OR40284-1g
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 95+%
1g
£224.00 2024-05-22
abcr
AB269266-1 g
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate; 95%
1221792-65-9
1 g
€294.20 2023-07-20
Chemenu
CM489532-1g
Methyl 5-bromo-2-methylbenzo[d]oxazole-7-carboxylate
1221792-65-9 95%
1g
$*** 2023-04-03
Key Organics Ltd
BE-0015-1MG
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 >95%
1mg
£37.00 2025-02-09
Key Organics Ltd
BE-0015-5MG
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 >95%
5mg
£46.00 2025-02-09
Key Organics Ltd
BE-0015-10MG
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 >95%
10mg
£63.00 2025-02-09
Key Organics Ltd
BE-0015-0.5G
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 >95%
0.5g
£215.00 2025-02-09
Key Organics Ltd
BE-0015-1G
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
1221792-65-9 >95%
1g
£330.00 2025-02-09

Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.